Cas no 217965-54-3 (Ethyl 2-(azepan-2-yl)acetate)

• Product Name: Ethyl 2-(azepan-2-yl)acetate
• CAS No: 217965-54-3
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5808337
• PubChem ID: 52982858
• Update Time: 2023-12-27

Ethyl 2-(azepan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(azepan-2-yl)acetate
• 1H-Azepine-2-acetic acid, hexahydro-, ethyl ester
• 217965-54-3
• EN300-1127926

• MDL： MFCD11975889
• Inchi： 1S/C10H19NO2/c1-2-13-10(12)8-9-6-4-3-5-7-11-9/h9,11H,2-8H2,1H3
• InChI Key： MUGLNRYVTOZVMO-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CC(OCC)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.953±0.06 g/cm3(Predicted)
• Boiling Point: 253.9±13.0 °C(Predicted)
• pka: 10.53±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes